Cas no 94339-41-0 (6H-Dibenzo[b,d]pyran-1,9-diol,3-(4-ethoxy-1-methylbutyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl-)

• Product name: 6H-Dibenzo[b,d]pyran-1,9-diol,3-(4-ethoxy-1-methylbutyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl-
• CAS No: 94339-41-0
• MF: C₂₂H₃₄O₄
• MW: 362.502967357636
• CID: 817079
• PubChem ID: 24837516

6H-Dibenzo[b,d]pyran-1,9-diol,3-(4-ethoxy-1-methylbutyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenzo[b,d]pyran-1,9-diol,3-(4-ethoxy-1-methylbutyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl-
• 3-(5-ethoxypentan-2-yl)-6,6-dimethyl-6a,7,8,9,10,10a-hexahydrobenzo[c]chromene-1,9-diol
• DTXSID60915641
• 3-(5-Ethoxypentan-2-yl)-6,6-dimethyl-6a,7,8,9,10,10a-hexahydro-6H-dibenzo[b,d]pyran-1,9-diol
• BRN 5102166
• 94339-41-0
• 6H-Dibenzo(b,d)pyran-1,9-diol, 6a,7,8,9,10,10a-hexahydro-6,6-dimethyl-3-(4-ethoxy-1-methylbutyl)-

• Inchi： InChI=1S/C22H34O4/c1-5-25-10-6-7-14(2)15-11-19(24)21-17-13-16(23)8-9-18(17)22(3,4)26-20(21)12-15/h11-12,14,16-18,23-24H,5-10,13H2,1-4H3
• InChI Key： NHEJMAMIIXOJDW-UHFFFAOYSA-N
• SMILES： CCOCCCC(C)C1=CC(=C2C3CC(CCC3C(OC2=C1)(C)C)O)O

Computed Properties

• Exact Mass: 261.136493
• Monoisotopic Mass: 261.136493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 3.4